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Compound of Interest

Compound Name: 2-Fluoro-3-formylbenzonitrile

Cat. No.: B1465200 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Fluoro-3-
formylbenzonitrile

Introduction
In the landscape of modern drug discovery and materials science, the strategic incorporation of

fluorine into molecular scaffolds is a cornerstone of innovation. The unique electronic properties

of fluorine can profoundly influence a molecule's metabolic stability, lipophilicity, and binding

affinity, making fluorinated compounds highly valuable building blocks.[1][2] 2-Fluoro-3-
formylbenzonitrile belongs to this critical class of reagents. As a trifunctional aromatic

compound, featuring a nitrile, an aldehyde, and a fluorine atom in a specific ortho-, meta-

arrangement, it presents a unique platform for the synthesis of complex molecular

architectures.

This technical guide provides a comprehensive analysis of the physical and chemical

properties of 2-Fluoro-3-formylbenzonitrile. Recognizing that experimental data for this

specific isomer is limited in publicly accessible literature, this document adopts a scientifically

rigorous approach by presenting available computational data for the target compound and

supplementing it with verified experimental data for its closely related and more extensively

studied isomers. This comparative methodology offers researchers and drug development

professionals a robust framework for understanding its behavior and potential applications.
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2-Fluoro-3-formylbenzonitrile, also known by its synonym 3-cyano-2-fluorobenzaldehyde, is

a distinct isomer within the fluorobenzonitrile family.[3] Its precise substitution pattern is key to

its reactivity and potential use in regioselective synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1465200?utm_src=pdf-body
https://www.chemscene.com/product/1261823-31-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1465200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Characterization Workflow
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Role of Intermediates in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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